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Compound of Interest

Compound Name: Einecs 270-171-6

Cat. No.: B12675231

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the solubility profile of the chemical
substance identified by Einecs number 270-171-6. The substance is chemically defined as the
reaction products of octadecanoic acid with 2-[(2-aminoethyl)amino]ethanol. This complex
mixture, primarily composed of fatty acid amides and esters, is of significant interest in various
industrial and research applications, including formulation science and drug delivery.
Understanding its solubility in different solvents is critical for its effective utilization and for the
development of new applications.

Chemical Identity
e Einecs Number: 270-171-6
o Chemical Name: Octadecanoic acid, reaction products with 2-[(2-aminoethyl)amino]ethanol

¢ Nature of the Substance: A complex reaction mixture predominantly containing amides and
esters of stearic acid.

General Solubility Characteristics

As a derivative of a long-chain fatty acid, the solubility of Einecs 270-171-6 is largely dictated
by its lipophilic nature. Fatty acid amides generally exhibit low solubility in aqueous solutions
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due to the hydrophobic character of the long alkyl chain and the presence of strong
intermolecular hydrogen bonding. Conversely, they tend to be more soluble in organic solvents,
particularly those of lower polarity. A related compound, 2-aminoethyl stearate, is noted to be
soluble in alcohols and ethers.

Quantitative Solubility Data

Direct quantitative solubility data for the specific complex mixture Einecs 270-171-6 is not
readily available in published literature. However, to provide a useful reference for formulation
development, the following tables summarize the solubility of key related compounds: stearic
acid (octadecanoic acid) and stearamide (octadecanamide). This data can serve as a valuable
proxy for estimating the solubility behavior of Einecs 270-171-6.

Table 1: Solubility of Stearic Acid (Octadecanoic Acid) in Various Organic Solvents[1][2][3][4]

Solubility ( g/100g

Solvent Temperature (°C) Solubility (mg/mL)
Solvent)

Ethanol 28 45 ~20[2]

Methanol 28 2.2

Ethyl Acetate 28 10.5

Acetone 28 3.8

DMSO ~10[2]

Dimethylformamide ~30[2]

2-Propanol 25 ~2.5

Heptane 25 ~1.8

Hexane 25 ~1.5

Trichloroethylene 25 ~20

Chloroform Soluble[4]

Ether Soluble[4]

Water Insoluble[4]
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Table 2: Solubility of Stearamide (Octadecanamide)[5]

Solvent Solubility

Ethyl Ether Very Soluble[5]
Chloroform Very Soluble[5]
Alcohol Slightly Soluble[5]
Ether Slightly Soluble[5]

Experimental Protocols

The following section outlines a general experimental methodology for determining the
solubility of a substance like Einecs 270-171-6. This protocol is based on established methods
for fatty acids and their derivatives.

Gravimetric Method for Solubility Determination

This method is suitable for determining the solubility of a compound in various solvents at
different temperatures.[1]

Materials:

Analytical balance (accuracy = 0.1 mg)

 |sothermal water bath with temperature control

o Magnetic stirrer and stir bars

e Glass test tubes with stoppers

e Syringes and filters (pore size appropriate to prevent passage of undissolved solid)
e Drying oven

Procedure:
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e Add an excess amount of Einecs 270-171-6 to a known volume of the selected solvent in a
glass test tube.

e Place the test tube in the isothermal water bath set to the desired temperature.

« Stir the mixture vigorously using a magnetic stirrer to ensure equilibrium is reached. The time
to reach equilibrium should be predetermined in preliminary experiments (typically several
hours).

e Once equilibrium is achieved, stop stirring and allow the undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant using a pre-heated syringe fitted with
a filter to avoid drawing any solid particles.

o Transfer the clear saturated solution to a pre-weighed container.
o Determine the weight of the collected solution.

o Evaporate the solvent from the solution in a drying oven at a temperature below the boiling
point of the solvent and the decomposition temperature of the solute.

o Once the solvent is completely evaporated, weigh the container with the dried solute.

o Calculate the solubility as the mass of the dissolved solute per mass or volume of the
solvent.

Instrumental Analysis for Quantification

For more complex mixtures or when higher precision is required, instrumental methods such as
Gas Chromatography-Mass Spectrometry (GC-MS) can be employed to quantify the dissolved
components.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the experimental determination of
solubility.
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Fig 1: Experimental workflow for solubility determination.
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This comprehensive guide, including the provided data on related compounds and a general
experimental protocol, should serve as a valuable resource for researchers and professionals
working with Einecs 270-171-6. The presented information facilitates a better understanding of
its solubility characteristics, which is essential for its application in various scientific and
industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solubility Profile of Einecs 270-171-6: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12675231#solubility-profile-of-einecs-270-171-6-in-
different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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